Cas no 1339923-58-8 (4-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]cyclohexan-1-amine)
4-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]cyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 4-((1-Methyl-1H-tetrazol-5-yl)thio)cyclohexan-1-amine
- 4-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]cyclohexan-1-amine
- Cyclohexanamine, 4-[(1-methyl-1H-tetrazol-5-yl)thio]-
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- MDL: MFCD17220583
- Inchi: 1S/C8H15N5S/c1-13-8(10-11-12-13)14-7-4-2-6(9)3-5-7/h6-7H,2-5,9H2,1H3
- InChI Key: PNXKDTCIDSARMA-UHFFFAOYSA-N
- SMILES: S(C1=NN=NN1C)C1CCC(CC1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 183
- XLogP3: 0.8
- Topological Polar Surface Area: 94.9
4-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]cyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN8881-1G |
4-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]cyclohexan-1-amine |
1339923-58-8 | 95% | 1g |
¥ 1,392.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN8881-5G |
4-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]cyclohexan-1-amine |
1339923-58-8 | 95% | 5g |
¥ 4,263.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN8881-10G |
4-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]cyclohexan-1-amine |
1339923-58-8 | 95% | 10g |
¥ 6,322.00 | 2023-04-04 | |
| Enamine | EN300-242512-0.05g |
4-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]cyclohexan-1-amine |
1339923-58-8 | 95% | 0.05g |
$707.0 | 2024-06-19 | |
| Enamine | EN300-242512-0.1g |
4-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]cyclohexan-1-amine |
1339923-58-8 | 95% | 0.1g |
$741.0 | 2024-06-19 | |
| Enamine | EN300-242512-0.25g |
4-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]cyclohexan-1-amine |
1339923-58-8 | 95% | 0.25g |
$774.0 | 2024-06-19 | |
| Enamine | EN300-242512-0.5g |
4-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]cyclohexan-1-amine |
1339923-58-8 | 95% | 0.5g |
$809.0 | 2024-06-19 | |
| Enamine | EN300-242512-1.0g |
4-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]cyclohexan-1-amine |
1339923-58-8 | 95% | 1.0g |
$842.0 | 2024-06-19 | |
| Enamine | EN300-242512-2.5g |
4-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]cyclohexan-1-amine |
1339923-58-8 | 95% | 2.5g |
$1650.0 | 2024-06-19 | |
| Enamine | EN300-242512-5.0g |
4-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]cyclohexan-1-amine |
1339923-58-8 | 95% | 5.0g |
$2443.0 | 2024-06-19 |
4-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]cyclohexan-1-amine Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 4-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]cyclohexan-1-amine
Introduction to 4-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]cyclohexan-1-amine (CAS No. 1339923-58-8)
4-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]cyclohexan-1-amine, identified by the CAS number 1339923-58-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a tetrazole moiety and a sulfanyl group, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule combines a cyclohexane backbone with functional groups that contribute to its unique chemical properties and biological interactions.
The tetrazole ring in 4-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]cyclohexan-1-amine is a heterocyclic aromatic system that has been extensively studied for its pharmacological significance. Tetrazole derivatives are renowned for their role as bioactive scaffolds in drug discovery, exhibiting a wide range of biological effects including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the sulfanyl group further enhances the compound's potential by introducing polarity and reactivity, making it a versatile candidate for further chemical modifications and biological evaluations.
In recent years, there has been a growing interest in exploring the pharmacological potential of tetrazole and sulfanyl containing compounds due to their ability to modulate various biological pathways. For instance, studies have demonstrated that tetrazole derivatives can interact with enzymes and receptors involved in cellular signaling cascades, leading to therapeutic effects. The cyclohexane ring in 4-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]cyclohexan-1-amine provides steric stability and flexibility, allowing for optimal binding to biological targets. This structural feature is particularly important in drug design, as it can influence the compound's bioavailability and efficacy.
One of the most compelling aspects of 4-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]cyclohexan-1-amine is its potential application in the development of novel therapeutic agents. The combination of the tetrazole and sulfanyl functional groups suggests that this compound may exhibit multiple modes of action, making it a promising candidate for treating complex diseases. Current research is focused on evaluating its interaction with various biological targets, including enzymes and receptors implicated in cancer progression. Preliminary studies have shown encouraging results in terms of inhibitory activity against certain key enzymes involved in tumor growth and metastasis.
The synthesis of 4-(methyltetrazolylsulfanyl)cyclohexanamine (CAS No. 1339923–58–8) involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the tetrazole ring typically involves cycloaddition reactions or nucleophilic substitution processes, while the attachment of the sulfanyl group can be achieved through thiolation reactions or oxidation-reduction pathways. Advanced synthetic techniques such as transition metal catalysis have been employed to optimize these reactions, enhancing both efficiency and scalability.
From a medicinal chemistry perspective, the structural diversity offered by compounds like 4-(methyltetrazolylsulfanyl)cyclohexanamine (CAS No 1339923–58–8) is highly valuable for drug development. The ability to modify various functional groups within the molecule allows researchers to fine-tune its pharmacological properties. For example, altering the substitution pattern on the cyclohexane ring or introducing additional heterocycles can significantly impact binding affinity and selectivity. Such modifications are crucial for developing drugs with improved efficacy and reduced side effects.
The pharmacokinetic profile of 4-(methyltetrazolylsulfanyl)cyclohexanamine (CAS No 1339923–58–8) is another critical factor that needs to be evaluated during drug development. Studies have begun to investigate its absorption, distribution, metabolism, excretion (ADME) properties to assess its potential as a lead compound. Initial data suggest that this compound exhibits reasonable solubility and stability under physiological conditions, which are essential characteristics for any candidate drug molecule. Further studies are underway to optimize its pharmacokinetic properties through structural modifications.
In conclusion,(methyltetrazolylsulfanyl)cyclohexanamine (CAS No 1339923–58–8) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. The presence of both the tetrazole and sulfanyl moieties offers multiple avenues for therapeutic intervention across various disease indications. As research continues to uncover new insights into its pharmacological effects,(methyltetrazolylsulfanyl)cyclohexanamine (CAS No 1339923–58–8) may emerge as a key component in next-generation therapeutics designed to address unmet medical needs.
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